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Compound of Interest

Compound Name: Breyniaionoside A

Cat. No.: B148801

This guide provides a comparative analysis of the cytotoxic effects of Brevilin A, a
sesquiterpene lactone isolated from Centipeda minima. The document is intended for
researchers, scientists, and drug development professionals interested in the anti-cancer
potential of this natural compound. The guide details its efficacy, mechanism of action, and
provides a comparison with the conventional chemotherapeutic agent, cisplatin.

Comparative Cytotoxicity

Brevilin A has demonstrated significant cytotoxic effects against various nasopharyngeal
carcinoma (NPC) cell lines. Its efficacy is comparable to, and in some aspects potentially
superior to, the standard chemotherapeutic drug cisplatin, particularly concerning in vivo
toxicity.

Table 1: In Vitro Cytotoxicity of Brevilin A on
Nasopharyngeal Carcinoma (NPC) Cell Lines
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Cell Line IC50 (pM) after 24h IC50 (pM) after 48h IC50 (pM) after 72h
CNE-1 Data not available Data not available Data not available
CNE-2 58+0.7 42 +05 3.1+£04

SUNE-1 Data not available Data not available Data not available
HONEL1 Data not available Data not available Data not available
C666-1 Data not available Data not available Data not available

Data extracted from studies on the anti-cancer effects of Brevilin A. The effects were found to
be concentration- and time-dependent.

Table 2: In Vivo Antitumor Efficacy of Brevilin A vs.
Cisplatin

Average Tumor Volume Average Mouse Weight
Treatment Group
(mm?3) Change (g)
Control ~1200 ~+2.0
Brevilin A (10 mg/kg) ~600 ~+1.5
Cisplatin (5 mg/kg) ~600 ~-1.0

This data is from a tumor xenograft model in mice, where Brevilin A showed comparable tumor
growth inhibition to cisplatin but with significantly less toxicity, as indicated by the weight

change in the treated mice.[1]

Mechanism of Action: Induction of Cell Cycle Arrest
and Apoptosis

Brevilin A exerts its cytotoxic effects primarily through the induction of G2/M phase cell cycle
arrest and apoptosis.[1]

Cell Cycle Arrest
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Treatment of NPC cells with Brevilin A leads to a dose- and time-dependent arrest of cells in
the G2/M phase of the cell cycle.[1] This is associated with the downregulation of key cell cycle
regulatory proteins.
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Brevilin A-Induced G2/M Cell Cycle Arrest
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Brevilin A-Induced Apoptosis Pathways

Brevilin A
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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